Cas no 22948-71-6 (1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-)
22948-71-6 structure
Product Name:1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-
CAS No:22948-71-6
MF:C22H21N
MW:299.408845663071
CID:1412723
PubChem ID:71358068
Update Time:2025-04-20
1H-Isoindole, 2,5-dimethyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-
- 2,5-dimethyl-1,3-diphenyl-1,3-dihydroisoindole
- 22948-71-6
- 2,5-Dimethyl-1,3-diphenyl-2,3-dihydro-1H-isoindole
- DTXSID80782099
-
- Inchi: 1S/C22H21N/c1-16-13-14-19-20(15-16)22(18-11-7-4-8-12-18)23(2)21(19)17-9-5-3-6-10-17/h3-15,21-22H,1-2H3
- InChI Key: WNNQPZRNHAHWAC-UHFFFAOYSA-N
- SMILES: N1(C)C(C2C=CC=CC=2)C2C=CC(C)=CC=2C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 299.16753
- Monoisotopic Mass: 299.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
1H-Isoindole, 2,5-dimethyl-1,3-diphenyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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